N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide

• IUPAC Name: N-[(E)-(2-ethoxyphenyl)methylideneamino]-2-iodobenzamide
• InChI: InChI=1S/C16H15IN2O2/c1-2-21-15-10-6-3-7-12(15)11-18-19-16(20)13-8-4-5-9-14(13)17/h3-11H,2H2,1H3,(H,19,20)/b18-11+
• InChI Key: TYEKMSAMWICLOY-WOJGMQOQSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=NNC(=O)C2=CC=CC=C2I
• Isomeric SMILES: CCOC1=CC=CC=C1/C=N/NC(=O)C2=CC=CC=C2I
• Molecular Formula: C16H15IN2O2
• Molecular Weight: 394.21 g/mol

Description

N-(2-ethoxybenzylidene)-2-iodobenzohydrazide, also known as EIBH, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. EIBH is a hydrazide derivative that is synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide is not fully understood, but it is believed to involve the formation of a complex between N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide and the target metal ion. This complex formation leads to a change in the electronic structure of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide, resulting in an increase in fluorescence intensity.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide. However, some studies have reported that N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide has low toxicity and does not cause significant adverse effects in cells or animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide is its simple and efficient synthesis method, which makes it a cost-effective compound for lab experiments. Additionally, N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide has high selectivity and sensitivity for copper ions, making it a potential candidate for the development of sensors. However, the limitations of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide include its limited solubility in water and its potential to interact with other metal ions, leading to false-positive results.

Future Directions

There are several future directions for the research on N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide. One potential area of research is the development of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide-based sensors for the detection of copper ions in biological and environmental samples. Another area of research is the modification of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide to improve its solubility and selectivity for copper ions. Additionally, the potential applications of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide in other areas, such as catalysis and drug delivery, should be explored.
Conclusion
In conclusion, N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide is a promising compound with potential applications in various areas of scientific research. Its simple and efficient synthesis method, high selectivity and sensitivity for copper ions, and low toxicity make it an attractive candidate for the development of sensors and other applications. Further research is needed to fully understand the mechanism of action and potential applications of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide.

Scientific Research Applications

N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide has been the subject of many scientific studies due to its potential applications in various areas. One of the most promising applications of N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide is its use as a fluorescent probe for the detection of metal ions. N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide has been shown to selectively bind with copper ions, leading to a significant increase in fluorescence intensity. This property makes N'-(2-ethoxybenzylidene)-2-iodobenzohydrazide a potential candidate for the development of sensors for copper ions in biological and environmental samples.